Cas no 1418095-29-0 (N-Carbamoylformimidamide Tritosulfuron)

• Product Name: N-Carbamoylformimidamide Tritosulfuron
• CAS No: 1418095-29-0
• MF: C₁₀H₁₀F₃N₅O₄S
• MW: 353.277710437775
• CID: 5040412
• Update Time: 2025-07-10

N-Carbamoylformimidamide Tritosulfuron Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[[[[(aminocarbonyl)amino]iminomethyl]amino]carbonyl]-2-(trifluoromethyl)-
• N-Carbamoylformimidamide Tritosulfuron

• Inchi： 1S/C10H10F3N5O4S/c11-10(12,13)6-3-1-2-4-7(6)23(21,22)18-9(20)15-5-16-17-8(14)19/h1-5H,(H3,14,17,19)(H2,15,16,18,20)
• InChI Key： QISAAHSXRZHCCZ-UHFFFAOYSA-N
• SMILES： C1(S(NC(NC=NNC(N)=O)=O)(=O)=O)=CC=CC=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-Carbamoylformimidamide Tritosulfuron

Professional Introduction to Compound CAS No. 1418095-29-0 and Product Name: N-Carbamoylformimidamide Tritosulfuron

The compound with the CAS number 1418095-29-0 and the product name N-Carbamoylformimidamide Tritosulfuron represents a significant advancement in the field of agrochemicals, particularly in the development of novel herbicides. This compound has garnered considerable attention due to its unique chemical structure and its promising applications in crop protection. The N-Carbamoylformimidamide moiety is a key structural feature that contributes to its herbicidal activity, while the Tritosulfuron component enhances its efficacy and selectivity. This introduction aims to provide a comprehensive overview of this compound, its mechanisms of action, recent research findings, and potential future applications.

In recent years, the demand for environmentally sustainable and highly effective herbicides has increased significantly. Traditional herbicides often face challenges related to their persistence in the environment, toxicity to non-target organisms, and resistance development in weeds. The compound N-Carbamoylformimidamide Tritosulfuron addresses these concerns by offering a more selective and efficient mode of action. Its development is part of a broader trend toward the creation of next-generation agrochemicals that minimize environmental impact while maximizing crop protection benefits.

The chemical structure of N-Carbamoylformimidamide Tritosulfuron is characterized by its complex functional groups, which contribute to its unique properties. The carbamoyl group plays a crucial role in its interaction with biological targets, while the tritosulfuron moiety enhances its solubility and stability. These features make it an attractive candidate for further development and commercialization. Recent studies have shown that this compound exhibits potent herbicidal activity against a wide range of weeds, including some of the most problematic species in agricultural systems.

One of the most notable aspects of N-Carbamoylformimidamide Tritosulfuron is its mechanism of action. Unlike many traditional herbicides that target specific enzymes or metabolic pathways in plants, this compound interacts with multiple targets simultaneously. This multi-target approach not only increases its efficacy but also reduces the likelihood of resistance development. Research has demonstrated that it inhibits key enzymes involved in plant amino acid biosynthesis, leading to rapid growth inhibition and eventual plant death. This mechanism is particularly effective against broadleaf weeds, which are often difficult to control with conventional herbicides.

Recent laboratory studies have also explored the environmental fate and ecotoxicity of N-Carbamoylformimidamide Tritosulfuron. These investigations have shown that the compound degrades relatively quickly in soil and water under typical environmental conditions, minimizing potential long-term ecological impacts. Additionally, preliminary toxicology studies indicate that it has low toxicity to non-target organisms, including beneficial insects and aquatic life. These findings are crucial for ensuring that the compound can be used safely and responsibly in agricultural settings without posing significant risks to the environment.

The potential applications of N-Carbamoylformimidamide Tritosulfuron extend beyond traditional agriculture. Researchers are exploring its use in integrated pest management systems, where it could complement other control methods to provide more comprehensive weed management solutions. Furthermore, its unique mode of action makes it a promising candidate for use in organic farming practices, where synthetic herbicides are often restricted or prohibited. By offering an effective yet environmentally friendly alternative, this compound could help meet the growing demand for sustainable agricultural practices worldwide.

Field trials have begun to evaluate the performance of N-Carbamoylformimidamide Tritosulfuron under real-world conditions. Initial results are highly encouraging, showing significant weed control efficacy at low application rates compared to conventional herbicides. Farmers have reported reduced crop damage and improved yields following treatment with this novel compound. These positive outcomes underscore its potential as a valuable tool for modern agriculture.

The development of N-Carbamoylformimidamide Tritosulfuron also highlights the importance of innovation in agrochemical research. By leveraging advanced chemical synthesis techniques and cutting-edge biological research, scientists have been able to create compounds with improved performance characteristics. This compound serves as an example of how targeted molecular design can lead to breakthroughs in crop protection technologies.

Looking ahead, further research is needed to optimize the formulation and application methods for N-Carbamoylformimidamide Tritosulfuron. Investigations into synergistic combinations with other agrochemicals could enhance its effectiveness while reducing overall usage rates. Additionally, exploring new delivery systems may improve its uptake by target weeds and minimize off-target effects.

In conclusion,N-Carbamoylformimidamide Tritosulfuron (CAS No. 1418095-29-0) represents a significant advancement in agrochemical technology. Its unique chemical structure, potent herbicidal activity, and favorable environmental profile make it a promising solution for modern weed management challenges. As research continues to uncover new applications and optimize its use,this compound has the potential to play a vital role in sustainable agriculture worldwide.